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Ketohakonanol Ketohakonanol
Brand Name: Vulcanchem
CAS No.: 18004-20-1
VCID: VC0161678
InChI: InChI=1S/C29H48O2/c1-24(2)14-8-15-25(3)19(24)11-17-27(5)20(25)9-10-21-26(4)16-13-23(30)29(7,31)22(26)12-18-28(21,27)6/h19-22,31H,8-18H2,1-7H3/t19-,20+,21+,22+,25-,26+,27+,28+,29-/m0/s1
SMILES: CC1(CCCC2(C1CCC3(C2CCC4C3(CCC5C4(CCC(=O)C5(C)O)C)C)C)C)C
Molecular Formula: C29H48O2
Molecular Weight: 428.701

Ketohakonanol

CAS No.: 18004-20-1

Reference Standards

VCID: VC0161678

Molecular Formula: C29H48O2

Molecular Weight: 428.701

Ketohakonanol - 18004-20-1

CAS No. 18004-20-1
Product Name Ketohakonanol
Molecular Formula C29H48O2
Molecular Weight 428.701
IUPAC Name (4S,4aR,6aR,6aR,6bR,8aS,12aS,14aR,14bR)-4-hydroxy-4,6a,6b,9,9,12a,14b-heptamethyl-2,4a,5,6,6a,7,8,8a,10,11,12,13,14,14a-tetradecahydro-1H-picen-3-one
Standard InChI InChI=1S/C29H48O2/c1-24(2)14-8-15-25(3)19(24)11-17-27(5)20(25)9-10-21-26(4)16-13-23(30)29(7,31)22(26)12-18-28(21,27)6/h19-22,31H,8-18H2,1-7H3/t19-,20+,21+,22+,25-,26+,27+,28+,29-/m0/s1
Standard InChIKey WQSYKNUUKPIYHA-DDEAWHBVSA-N
SMILES CC1(CCCC2(C1CCC3(C2CCC4C3(CCC5C4(CCC(=O)C5(C)O)C)C)C)C)C
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Last Modified Aug 20 2021
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